Cas no 2090158-28-2 (1-(2,6-Difluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(2,6-Difluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2090158-28-2
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 5738373
• PubChem ID: 125454759
• Update Time: 2023-11-10

1-(2,6-Difluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2059910-23-3
• EN300-718126
• 1-(2,6-Difluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• 1-(2,6-Difluorophenyl)-3-hydroxycyclobutane-1-carboxylicacid
• (1S,3s)-1-(2,6-difluorophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• 2090158-28-2
• EN300-330743
• Cyclobutanecarboxylic acid, 1-(2,6-difluorophenyl)-3-hydroxy-

• Inchi： 1S/C11H10F2O3/c12-7-2-1-3-8(13)9(7)11(10(15)16)4-6(14)5-11/h1-3,6,14H,4-5H2,(H,15,16)
• InChI Key： VXGZAQMYVZSDQN-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1(C(=O)O)CC(C1)O)F

Computed Properties

• Exact Mass: 228.05980050g/mol
• Monoisotopic Mass: 228.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.508±0.06 g/cm3(Predicted)
• Boiling Point: 380.9±42.0 °C(Predicted)
• pka: 3.58±0.40(Predicted)